2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-[4-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H11ClO3/c15-13-6-5-11(7-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7,16H,8H2,(H,17,18)
• InChI Key: FAEDIDKVZNCXQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID80689115
• Molecular Weight: 262.69 g/mol
• CAS RN: 1255636-47-5

Description

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid, 95%, is an important organic compound used in a variety of scientific research applications. It is a chlorinated aromatic acid with a molecular weight of 254.6 g/mol and a melting point of 143-145°C. It is a white crystalline solid that is soluble in water and polar organic solvents. 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other organic molecules. It is also used in the synthesis of polymers and resins.

Mechanism of Action

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid acts as an electrophile in organic synthesis. It reacts with nucleophiles, such as amines and alcohols, to form the corresponding substitution products. It can also react with alkenes to form the corresponding halogenated products.
Biochemical and Physiological Effects
2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to cause any adverse health effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid in laboratory experiments is its low cost and easy availability. It is also easy to handle and store, and it is not toxic or hazardous. The main limitation of using this compound in laboratory experiments is that it is not very reactive, so it may take a long time to complete reactions.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid in scientific research. It could be used in the synthesis of novel organic compounds, such as pharmaceuticals and agrochemicals. It could also be used in the synthesis of polymers and resins. Additionally, it could be used in the synthesis of metal complexes and in the preparation of azo dyes. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid can be synthesized using a variety of methods. One common method is the reaction of 4-hydroxymethylbenzoic acid and chlorine gas in aqueous solution. The reaction is carried out at a temperature of 80-90°C and a pH of 7-9. The reaction is complete after 30 minutes. The product is then isolated and purified by recrystallization.

Scientific Research Applications

2-Chloro-5-(4-hydroxymethylphenyl)benzoic acid has a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other organic molecules. It is also used in the synthesis of polymers and resins. In addition, it is used in the synthesis of metal complexes and in the preparation of azo dyes.